2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide

• Molecular Formula: C15H16BrF3N4O2S
• Molecular Weight: 453.3 g/mol
• IUPAC Name: 2-[[2-[4-bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetyl]amino]-4-ethyl-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C15H16BrF3N4O2S/c1-4-8-7(3)26-14(10(8)13(20)25)21-9(24)5-23-6(2)11(16)12(22-23)15(17,18)19/h4-5H2,1-3H3,(H2,20,25)(H,21,24)
• InChI Key: MQAMXASPPHYALS-UHFFFAOYSA-N
• SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)CN2C(=C(C(=N2)C(F)(F)F)Br)C)C

Description

2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme involved in the metabolism of glutamine. Glutaminase is overexpressed in many types of cancer cells and plays a crucial role in cancer cell survival and proliferation. BPTES has shown promising results in preclinical studies as a potential anticancer agent.

Mechanism of Action

2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide inhibits the activity of glutaminase, which is responsible for the conversion of glutamine to glutamate. Glutamate is then converted to alpha-ketoglutarate, which is a key intermediate in the tricarboxylic acid (TCA) cycle. The TCA cycle is important for the production of energy in cells. By inhibiting glutaminase, 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide causes a decrease in the levels of alpha-ketoglutarate, which leads to a decrease in energy production and ultimately cell death.
Biochemical and physiological effects:
2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has been shown to have a selective effect on cancer cells, as normal cells are able to use other metabolic pathways to produce energy. 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to synthesize and modify. It has also been shown to have high selectivity for cancer cells, which makes it a potentially effective anticancer agent. However, 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has some limitations. It has poor solubility in water, which can make it difficult to use in experiments. It is also unstable in solution, which can lead to degradation over time.

Future Directions

There are several future directions for research on 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide. One potential direction is to investigate its potential as a combination therapy with other anticancer agents. 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has been shown to have synergistic effects with other drugs, such as cisplatin and doxorubicin. Another potential direction is to investigate its potential as a treatment for other diseases, such as metabolic disorders. 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has been shown to have potential as a treatment for obesity and diabetes by inhibiting glutaminase activity. Finally, future research could focus on modifying 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide to improve its solubility and stability, which could make it more effective as an anticancer agent.

Synthesis Methods

2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide can be synthesized using a multistep process involving the reaction of various chemical compounds. The synthesis starts with the reaction of 4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazole with ethyl 2-bromoacetate to form 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid ethyl ester. This compound is then reacted with thioacetamide to form 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide.

Scientific Research Applications

2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and prostate cancer cells. 2-({[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}amino)-4-ethyl-5-methyl-3-thiophenecarboxamide works by blocking the activity of glutaminase, which is essential for cancer cell metabolism. This leads to the depletion of glutamine, which in turn causes the cancer cells to undergo cell death.